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Compound of Interest

Compound Name: Atriopeptin II (rat, mouse)

Cat. No.: B1591219 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Atriopeptin II, also known as Atrial Natriuretic Peptide (ANP) fragment 5-27, is a biologically

active peptide derived from the cardiac atria.[1][2] It is a potent natriuretic, diuretic, and

vasodilatory agent that plays a crucial role in the regulation of blood pressure, as well as fluid

and electrolyte balance.[1][2][3][4] These properties make Atriopeptin II a significant subject of

research in cardiovascular and renal physiology.[3][5] In preclinical studies involving rat

models, precise and sterile preparation of Atriopeptin II for injection is paramount to ensure

accurate and reproducible experimental outcomes.

This document provides detailed protocols for the preparation of Atriopeptin II for injection in

rats, guidelines for its storage, and a summary of reported dosages and administration routes.
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Property Value Reference

Synonyms

Atrial Natriuretic Peptide

Fragment 5-27, rANF (103-

125)

[6]

Molecular Weight 2386.64 g/mol [6]

Purity ≥95% [6]

Solubility Soluble in water and acid [6]

Storage (Lyophilized) -20°C

Storage (in solution)

Aliquot and store at -20°C for

up to one month. Avoid long-

term storage in solution.

Reported Dosages of Atriopeptin II in Rats
Administration
Route

Dosage Rat Strain Reference

Intravenous (IV)

Infusion

0.25, 0.5, 1.0, 2.0, and

4.0 µg/kg/min

Wistar-Kyoto (WKY)

and Spontaneously

Hypertensive Rats

(SHR)

[7]

Intravenous (IV) Bolus 2.5 to 10 µg/kg

Normotensive and

Goldblatt

Hypertensive Rats

[8]

Intravenous (IV)

Infusion
0.3 µg/kg/min

Normotensive and

Goldblatt

Hypertensive Rats

[8]

Intravenous (IV)

Priming Dose +

Infusion

4 µg/kg priming dose

followed by 0.5

µg/kg/min infusion

Anesthetized,

euvolemic rats
[9]

Third Ventricle (3V)

Infusion
0.2 and 2.0 nmol Salt-depleted rats [10]
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Experimental Protocols
Protocol 1: Reconstitution of Lyophilized Atriopeptin II
This protocol outlines the steps for reconstituting lyophilized Atriopeptin II to a stock solution.

Materials:

Lyophilized Atriopeptin II powder

Sterile, pyrogen-free 0.9% saline (NaCl) solution

Sterile, low-protein binding microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Procedure:

Equilibration: Before opening, allow the vial of lyophilized Atriopeptin II to equilibrate to room

temperature for at least 60 minutes. This prevents condensation from forming on the powder.

Solvent Addition: Using a calibrated micropipette, add the required volume of sterile 0.9%

saline to the vial to achieve a desired stock concentration (e.g., 1 mg/mL).[11]

Dissolution: Gently vortex the solution to ensure the peptide is completely dissolved.[11]

Visually inspect the solution to ensure there are no particulates.

Aliquoting and Storage: For immediate use, proceed to the dilution step. For storage, aliquot

the stock solution into sterile, low-protein binding microcentrifuge tubes. Store the aliquots at

-20°C. It is recommended to use fresh solutions daily and avoid repeated freeze-thaw cycles.

[11]

Protocol 2: Preparation of Atriopeptin II for Intravenous
Injection
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This protocol details the dilution and sterile filtration of the Atriopeptin II stock solution for

administration to rats.

Materials:

Reconstituted Atriopeptin II stock solution

Sterile 0.9% saline solution for dilution

Sterile syringes

Sterile, 0.22 µm syringe filters (low protein binding, e.g., PVDF)

Sterile, empty vials for the final injectable solution

Procedure:

Thawing: If using a frozen aliquot of the stock solution, thaw it on ice.

Dilution: Based on the desired final concentration for injection and the rat's body weight,

calculate the volume of the stock solution needed. Dilute the stock solution with sterile 0.9%

saline to the final desired volume in a sterile tube.

Sterile Filtration: Draw the diluted Atriopeptin II solution into a sterile syringe. Attach a sterile

0.22 µm syringe filter to the syringe.

Final Preparation: Filter the solution into a sterile, empty vial. This step ensures the final

injectable solution is free of any potential microbial contamination.

Labeling and Use: Clearly label the vial with the peptide name, concentration, and date of

preparation. The solution is now ready for administration. It is best to use the prepared

solution on the same day.

Mandatory Visualization
Atriopeptin II Signaling Pathway
Atriopeptin II exerts its physiological effects by binding to natriuretic peptide receptors, which

leads to an increase in intracellular cyclic guanosome monophosphate (cGMP).[11] This
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second messenger mediates various downstream effects, including vasodilation and

natriuresis.[11][12]

Atriopeptin II Natriuretic Peptide
Receptor-A (NPR-A)

Binds to

cGMP

Activates Guanylate Cyclase domain

GTP
Converts

Protein Kinase G (PKG)
Activates Physiological Effects

(Vasodilation, Natriuresis, Diuresis)
Leads to

Click to download full resolution via product page

Caption: Atriopeptin II signaling pathway.

Experimental Workflow for Atriopeptin II Injection in
Rats
The following diagram illustrates the general workflow from peptide preparation to

administration in a rat model.
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Caption: Workflow for preparing Atriopeptin II for injection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1591219?utm_src=pdf-body-img
https://www.benchchem.com/product/b1591219?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591219?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Purification and sequence analysis of bioactive atrial peptides (atriopeptins). | Semantic
Scholar [semanticscholar.org]

2. Purification and sequence analysis of bioactive atrial peptides (atriopeptins) - PubMed
[pubmed.ncbi.nlm.nih.gov]

3. Physiology and pathophysiology of atrial peptides - PubMed [pubmed.ncbi.nlm.nih.gov]

4. Atriopeptin: a cardiac hormone intimately involved in fluid, electrolyte, and blood-pressure
homeostasis - PubMed [pubmed.ncbi.nlm.nih.gov]

5. Vasodilator properties of a family of bioactive atrial peptides in isolated perfused rat
kidneys - PubMed [pubmed.ncbi.nlm.nih.gov]

6. s3.amazonaws.com [s3.amazonaws.com]

7. ahajournals.org [ahajournals.org]

8. Differential renal responses to atrial natriuretic peptide in two-kidney, one clip goldblatt
hypertensive rats - PubMed [pubmed.ncbi.nlm.nih.gov]

9. ahajournals.org [ahajournals.org]

10. academic.oup.com [academic.oup.com]

11. benchchem.com [benchchem.com]

12. Atrial natriuretic peptide - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Application Notes and Protocols for Atriopeptin II
Administration in Rats]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1591219#preparing-atriopeptin-ii-for-injection-in-rats]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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